Cas no 53464-67-8 (Acridine, 2,2'-methylenebis[9,10-dihydro-)

Acridine, 2,2'-methylenebis[9,10-dihydro- structure
53464-67-8 structure
Product Name:Acridine, 2,2'-methylenebis[9,10-dihydro-
CAS No:53464-67-8
MF:C27H22N2
MW:374.476986408234
CID:357178
PubChem ID:71365204
Update Time:2025-04-19

Acridine, 2,2'-methylenebis[9,10-dihydro- Chemical and Physical Properties

Names and Identifiers

    • 2-(9,10-dihydroacridin-2-ylmethyl)-9,10-dihydroacridine
    • DTXSID90788628
    • 2,2'-Methylenedi-9,10-dihydroacridine
    • 53464-67-8
    • Acridine, 2,2'-methylenebis[9,10-dihydro-
    • Inchi: 1S/C27H22N2/c1-3-7-24-20(5-1)16-22-14-18(9-11-26(22)28-24)13-19-10-12-27-23(15-19)17-21-6-2-4-8-25(21)29-27/h1-12,14-15,28-29H,13,16-17H2
    • InChI Key: WPUNLHVZHRPVRO-UHFFFAOYSA-N
    • SMILES: N1C2C=CC=CC=2CC2C=C(C=CC1=2)CC1C=CC2=C(C=1)CC1C=CC=CC=1N2

Computed Properties

  • Exact Mass: 374.17846
  • Monoisotopic Mass: 374.178298710g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 29
  • Rotatable Bond Count: 2
  • Complexity: 513
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 6.9
  • Topological Polar Surface Area: 24.1Ų

Experimental Properties

  • PSA: 24.06
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